Cas no 2034596-13-7 (1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea)

1-(4-Ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea is a synthetic urea derivative characterized by its unique molecular structure, incorporating both an ethoxyphenyl group and a hydroxy-substituted indane moiety. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its structural features, including the hydrogen-bonding capabilities of the urea group and the hydroxyl functionality, may enhance binding affinity and solubility. The ethoxy group further contributes to lipophilicity, influencing pharmacokinetic properties. This compound is of interest for applications in medicinal chemistry, where its scaffold could serve as a basis for designing novel therapeutic agents.
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea structure
2034596-13-7 structure
Product Name:1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
CAS No:2034596-13-7
MF:C19H22N2O3
MW:326.3896
CID:5352833
Update Time:2025-05-21

1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ethoxyphenyl)-3-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]urea
    • 1-(4-ethoxyphenyl)-3-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)urea
    • 1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
    • Inchi: 1S/C19H22N2O3/c1-2-24-17-9-7-16(8-10-17)21-18(22)20-13-19(23)11-14-5-3-4-6-15(14)12-19/h3-10,23H,2,11-13H2,1H3,(H2,20,21,22)
    • InChI Key: GFSCSXSAQBJDLN-UHFFFAOYSA-N
    • SMILES: O([H])C1(C([H])([H])N([H])C(N([H])C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])C([H])([H])[H])=O)C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 407
  • XLogP3: 2.5
  • Topological Polar Surface Area: 70.6

1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6521-9266-2μmol
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6521-9266-5μmol
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6521-9266-10μmol
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6521-9266-20μmol
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6521-9266-1mg
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
1mg
$54.0 2023-09-08
Life Chemicals
F6521-9266-2mg
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
2mg
$59.0 2023-09-08
Life Chemicals
F6521-9266-3mg
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
3mg
$63.0 2023-09-08
Life Chemicals
F6521-9266-4mg
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
4mg
$66.0 2023-09-08
Life Chemicals
F6521-9266-5mg
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
5mg
$69.0 2023-09-08
Life Chemicals
F6521-9266-10mg
1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
2034596-13-7
10mg
$79.0 2023-09-08

1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea Related Literature

Additional information on 1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea

Introduction to 1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea (CAS No. 2034596-13-7)

1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2034596-13-7, represents a promising candidate for further exploration in drug development, particularly in the context of targeting various biological pathways.

The molecular structure of 1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea is characterized by a combination of aromatic and heterocyclic moieties, which contribute to its potential biological activity. The presence of an ethoxy group on the phenyl ring and a hydroxymethyl substituent on the indene ring suggests that this compound may exhibit interactions with multiple biological targets, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been growing interest in indene derivatives due to their demonstrated efficacy in various therapeutic applications. The indene core, particularly when functionalized with hydroxyl and methyl groups, has shown promise in modulating enzyme activities and receptor interactions. Specifically, the 2-hydroxy-2,3-dihydro-1H-inden-2-yl moiety in this compound is believed to play a crucial role in its pharmacological profile by facilitating binding to specific protein targets.

The urea functional group in the molecule is another key feature that enhances its pharmacological potential. Urea-based compounds are well-known for their ability to form hydrogen bonds with biological targets, which can lead to strong and specific interactions. This property makes 1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea a valuable candidate for further investigation in the development of novel therapeutics.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique combination of aromatic and heterocyclic components in this compound suggests that it may exhibit multiple modes of action, which could be advantageous in treating complex diseases. For instance, research has indicated that indene derivatives can interact with both nuclear receptors and membrane-bound receptors, providing a broad spectrum of potential therapeutic applications.

The ethoxy group on the phenyl ring is another critical feature that contributes to the compound's pharmacological profile. Ethoxy-substituted aromatic compounds have been shown to exhibit enhanced solubility and bioavailability, which are essential factors for successful drug development. This characteristic may improve the pharmacokinetic properties of 1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea, making it more suitable for clinical use.

In addition to its structural features, the compound's potential biological activity has been explored through computational modeling and experimental studies. These investigations have provided insights into how the molecule interacts with various biological targets, including enzymes and receptors involved in inflammation, pain signaling, and cell proliferation. Such interactions are crucial for understanding the compound's mechanism of action and its potential therapeutic benefits.

The synthesis of 1-(4-ethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. The development of efficient synthetic routes is essential for scaling up production and conducting further preclinical studies.

Evaluation of the compound's safety profile is another critical step in its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential long-term effects. These studies are essential for ensuring that the compound is safe for human use and do not pose any significant health risks.

The future direction of research on 1-(4-ethoxyphenyl)-3-[ (2-hydroxy - 2 , 3 - dihydro - 1 H - inden - 2 - yl ) methyl ] urea will likely focus on optimizing its pharmacological properties through structure-based drug design. By modifying specific functional groups or introducing new moieties, researchers aim to enhance its potency, selectivity, and overall therapeutic efficacy.

In conclusion, 1-(4 ethoxy phenyl) - 3 - [( 2 hydro xy - 2 , 3 dihydro - 1 H inden - 2 yl ) methyl ] urea (CAS No. 2034596137) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological properties, this compound may play a vital role in addressing unmet medical needs.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.